![molecular formula C21H26N2O4 B4700813 N-{3-[(sec-butylamino)carbonyl]phenyl}-2-(2-methoxyethoxy)benzamide](/img/structure/B4700813.png)
N-{3-[(sec-butylamino)carbonyl]phenyl}-2-(2-methoxyethoxy)benzamide
Overview
Description
N-{3-[(sec-butylamino)carbonyl]phenyl}-2-(2-methoxyethoxy)benzamide, commonly known as Boc-ONB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development.
Mechanism of Action
Boc-ONB is a substrate for various enzymes, including proteases and esterases. Upon cleavage by these enzymes, Boc-ONB releases a fluorescent compound that can be detected using spectroscopic techniques. This property has made Boc-ONB a valuable tool for studying enzyme kinetics and activity.
Biochemical and Physiological Effects:
Boc-ONB has been shown to have minimal toxicity in vitro and in vivo. However, its effects on biochemical and physiological processes are largely dependent on the specific compound it is used to synthesize. For example, Boc-ONB-based anticancer agents have been shown to induce apoptosis in cancer cells by inhibiting specific enzymes involved in cell proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of Boc-ONB is its versatility in drug development. It can be used as a building block for the synthesis of various biologically active compounds, making it a valuable tool for drug discovery. However, the use of Boc-ONB in lab experiments is limited by its relatively high cost and the need for specialized equipment for its detection.
Future Directions
There are several potential future directions for research on Boc-ONB. One area of interest is the development of Boc-ONB-based fluorescent probes for the detection of specific enzymes in vivo. Another potential direction is the synthesis of Boc-ONB-based compounds with improved pharmacological properties, such as increased bioavailability and reduced toxicity.
Conclusion:
In conclusion, Boc-ONB is a valuable tool in scientific research, with potential applications in drug development and enzyme kinetics studies. Its versatility and relatively low toxicity make it an attractive building block for the synthesis of biologically active compounds. Further research is needed to explore its potential applications and develop new Boc-ONB-based compounds with improved pharmacological properties.
Scientific Research Applications
Boc-ONB has been extensively studied for its potential applications in drug development. It is commonly used as a building block for the synthesis of various biologically active compounds, including anticancer agents, antibiotics, and antiviral drugs. Boc-ONB has also been used in the development of enzyme inhibitors and as a fluorescent probe for the detection of protease activity.
Properties
IUPAC Name |
N-[3-(butan-2-ylcarbamoyl)phenyl]-2-(2-methoxyethoxy)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-4-15(2)22-20(24)16-8-7-9-17(14-16)23-21(25)18-10-5-6-11-19(18)27-13-12-26-3/h5-11,14-15H,4,12-13H2,1-3H3,(H,22,24)(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCCHUQGMQJOAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OCCOC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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